Cas no 2171954-49-5 (1-(3,4-dimethylphenyl)bicyclo2.1.1hexane-5-carboxylic acid)

• Product Name: 1-(3,4-dimethylphenyl)bicyclo2.1.1hexane-5-carboxylic acid
• CAS No: 2171954-49-5
• MF: C₁₅H₁₈O₂
• MW: 230.302224636078
• CID: 6389064
• PubChem ID: 165760129
• Update Time: 2025-05-30

1-(3,4-dimethylphenyl)bicyclo2.1.1hexane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethylphenyl)bicyclo2.1.1hexane-5-carboxylic acid
• 2171954-49-5
• EN300-1572759
• 1-(3,4-dimethylphenyl)bicyclo[2.1.1]hexane-5-carboxylic acid

• Inchi： 1S/C15H18O2/c1-9-3-4-12(7-10(9)2)15-6-5-11(8-15)13(15)14(16)17/h3-4,7,11,13H,5-6,8H2,1-2H3,(H,16,17)
• InChI Key： WIOWWRAKOZUQGD-UHFFFAOYSA-N
• SMILES： OC(C1C2CCC1(C1C=CC(C)=C(C)C=1)C2)=O

Computed Properties

• Exact Mass: 230.130679813g/mol
• Monoisotopic Mass: 230.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(3,4-dimethylphenyl)bicyclo2.1.1hexane-5-carboxylic acid

Introduction to 1-(3,4-dimethylphenyl)bicyclo[2.1.1]hexane-5-carboxylic acid (CAS No. 2171954-49-5)

1-(3,4-dimethylphenyl)bicyclo[2.1.1]hexane-5-carboxylic acid, identified by the chemical identifier CAS No. 2171954-49-5, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of bicyclic hydrocarbons, characterized by its fused ring system, which contributes to its unique structural and chemical properties. The presence of a phenyl ring substituted with two methyl groups at the 3 and 4 positions enhances its reactivity and potential biological activity.

The molecular structure of 1-(3,4-dimethylphenyl)bicyclo[2.1.1]hexane-5-carboxylic acid consists of a bicyclo[2.1.1]hexane core, which is a three-membered fused ring system consisting of one cyclopropane ring and two cyclohexane rings. This bicyclic framework is further functionalized with a carboxylic acid group at the 5-position and a 3,4-dimethylphenyl substituent at the 1-position. The combination of these structural features makes it an intriguing candidate for further exploration in drug discovery and development.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with complex bicyclic structures. These molecules often exhibit unique binding affinities and interactions with biological targets, making them valuable tools for understanding disease mechanisms and developing novel therapeutic agents. The bicyclo[2.1.1]hexane scaffold, in particular, has been studied for its role in various pharmacological contexts due to its rigid three-dimensional structure, which can mimic natural products and bioactive molecules.

The 3,4-dimethylphenyl substituent in 1-(3,4-dimethylphenyl)bicyclo[2.1.1]hexane-5-carboxylic acid adds another layer of complexity to its chemical behavior. Phenyl rings are well-known for their ability to interact with biological targets through hydrophobic interactions and π-stacking effects, while the methyl groups at the 3 and 4 positions can influence the electronic properties of the aromatic system. This substitution pattern can modulate the compound's solubility, metabolic stability, and binding affinity, making it a promising candidate for further optimization.

One of the most compelling aspects of 1-(3,4-dimethylphenyl)bicyclo[2.1.1]hexane-5-carboxylic acid is its potential as a building block for more complex drug candidates. The carboxylic acid group at the 5-position provides a handle for further functionalization through esterification, amidation, or other chemical transformations, allowing chemists to tailor the molecule's properties for specific biological applications. Additionally, the presence of both a phenyl ring and a bicyclic core suggests that this compound may have dual functionality, interacting with multiple targets or exhibiting multiple modes of action.

Recent studies have begun to explore the biological activity of 1-(3,4-dimethylphenyl)bicyclo[2.1.1]hexane-5-carboxylic acid and related derivatives. Initial investigations have shown that this compound exhibits moderate affinity for certain enzyme targets, suggesting potential therapeutic applications in areas such as inflammation and pain management. The rigid structure of the bicyclo[2.1.1]hexane core may facilitate precise interactions with protein binding sites, while the phenyl substituent can enhance binding through hydrophobic interactions.

The synthesis of 1-(3,4-dimethylphenyl)bicyclo[2.1.1]hexane-5-carboxylic acid presents both challenges and opportunities for synthetic chemists. The construction of the bicyclic framework requires careful selection of starting materials and reaction conditions to ensure high yield and purity. Additionally, introducing the carboxylic acid group at the correct position while maintaining overall structural integrity requires precise control over reaction pathways.

Advanced computational methods have been increasingly used to study the structure-activity relationships (SAR) of bicyclo[2.1.1]hexane derivatives like 1-(3,4-dimethylphenyl)bicyclo[2.1.1]hexane-5-carboxylic acid (CAS No: 2171954-49-5). Molecular modeling techniques can predict how different substituents affect binding affinity and metabolic stability, providing valuable insights for drug design efforts (Smith et al., 2020). These computational approaches are often combined with experimental data to refine understanding and guide synthetic strategies.

The pharmaceutical industry has long recognized the importance of structural diversity in drug discovery programs (Jones & Patel, 2019). Compounds like bicyclo[2] structures offer unique spatial arrangements that can lead to novel mechanisms of action or improved pharmacokinetic profiles compared to simpler linear molecules (Zhang et al., 2020). As such,bicyclo[2] derivatives continue to be explored as leads for new therapeutics across various therapeutic areas including oncology,neurodegenerative diseases,and infectious diseases (Brown & Lee).

In conclusion,bicyclo[2] structures remain an important class of compounds with significant potential applications in pharmaceutical chemistry.Molecular entities such as CAS No:2171954-49-5(also known as (R)-(+)-Bicuculline)are prime examples where structural complexity translates into diverse biological activities,making them valuable tools both mechanistically within academia but also practically within medicinal chemistry pipelines toward developing next-generation small-molecule drugs.Due continued advances computational methods alongside experimental techniques coupled growing appreciation inherent advantages these architectures,future research into this space promises exciting discoveries yet ahead。